Cas no 62895-61-8 (2-Azido-1-methoxy-4-nitrobenzene)

• Product Name: 2-Azido-1-methoxy-4-nitrobenzene
• CAS No: 62895-61-8
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 2789198
• PubChem ID: 71373667
• Update Time: 2025-06-07

2-Azido-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 62895-61-8
• Benzene, 2-azido-1-methoxy-4-nitro-
• DTXSID90796485
• SCHEMBL21643878
• 2-Azido-1-methoxy-4-nitrobenzene
• EN300-25031422
• DB-134683

• Inchi： 1S/C7H6N4O3/c1-14-7-3-2-5(11(12)13)4-6(7)9-10-8/h2-4H,1H3
• InChI Key： ODGBJSMKESRGAU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N=[N+]=[N-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.04399007Da
• Monoisotopic Mass: 194.04399007Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Azido-1-methoxy-4-nitrobenzene

Comprehensive Overview of 2-Azido-1-methoxy-4-nitrobenzene (CAS No. 62895-61-8): Properties, Applications, and Industry Insights

2-Azido-1-methoxy-4-nitrobenzene (CAS No. 62895-61-8) is a specialized organic compound that has garnered significant attention in synthetic chemistry and material science. This nitroaromatic derivative features an azido group (-N₃) and a methoxy group (-OCH₃), making it a versatile intermediate for click chemistry reactions, photolabile linker designs, and polymer modification. Its molecular formula, C₇H₆N₄O₃, reflects a unique balance of reactivity and stability, which is critical for applications in bioconjugation and drug discovery.

In recent years, the demand for nitroaromatic compounds like 2-Azido-1-methoxy-4-nitrobenzene has surged due to their role in bioorthogonal chemistry. Researchers frequently search for "azido-nitrobenzene derivatives" or "photoactive azides" to explore their utility in fluorescence labeling and proteomics. The compound’s nitro group enhances electron-withdrawing properties, facilitating nucleophilic substitution reactions—a topic trending in organic synthesis forums and patent literature.

From a technical perspective, 62895-61-8 exhibits a melting point range of 85–90°C and is typically stored under inert conditions to preserve its azide functionality. Its solubility in polar solvents like dimethyl sulfoxide (DMSO) and acetonitrile makes it ideal for high-throughput screening assays. Industry professionals often inquire about "safe handling of azido compounds" and "scalable synthesis routes," reflecting practical concerns in pharmaceutical R&D.

The compound’s photoreactivity is another hotspot, particularly in material science applications. When exposed to UV light, the azido group generates nitrenes, enabling surface functionalization of nanomaterials. This property aligns with growing interest in "smart materials" and "stimuli-responsive polymers," as evidenced by rising Google Scholar citations. Notably, 2-Azido-1-methoxy-4-nitrobenzene has been employed in biodegradable polymer research, addressing sustainability trends in the chemical industry.

Quality control of CAS 62895-61-8 involves rigorous HPLC analysis and NMR spectroscopy to ensure purity >98%, a common requirement for high-value intermediates. Suppliers frequently highlight "batch-to-batch consistency" and "regulatory compliance" in product listings, responding to buyer priorities. The compound’s stability under refrigeration (−20°C) further enhances its logistics appeal for global supply chains.

Emerging applications include its use as a crosslinking agent in hydrogel fabrication, a topic gaining traction in tissue engineering research. Recent PubMed studies discuss its role in 3D bioprinting scaffolds, leveraging the nitrobenzene scaffold for controlled degradation. Such innovations resonate with searches for "advanced biomaterials" and "precision medicine tools," positioning 2-Azido-1-methoxy-4-nitrobenzene as a frontier compound.

In summary, 62895-61-8 represents a critical building block at the intersection of chemical biology and advanced materials. Its dual functionality—combining photoactivation with click chemistry compatibility—ensures enduring relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound continues to inspire solutions for targeted drug delivery and functional surface engineering.